2-[(2-chlorobenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride

• IUPAC Name: 2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydro-1H-imidazole;hydrochloride
• InChI: InChI=1S/C10H11ClN2S.ClH/c11-9-4-2-1-3-8(9)7-14-10-12-5-6-13-10;/h1-4H,5-7H2,(H,12,13);1H
• InChI Key: YRPRWAAQLVWVMW-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)SCC2=CC=CC=C2Cl.Cl
• Molecular Formula: C10H12Cl2N2S
• Molecular Weight: 263.19 g/mol
• Solubility: >39.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 673434-79-2

Description

2-[(2-chlorobenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride is a useful research compound. Its molecular formula is C10H12Cl2N2S and its molecular weight is 263.18. The purity is usually 95%.
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Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Imidazole derivatives, including 2-[(2-chlorobenzyl)thio]-4,5-dihydro-1H-imidazole hydrochloride, have been extensively studied for their antitumor activity. Research has highlighted the potential of these compounds in the search for new antitumor drugs, focusing on various derivatives that have shown promise in preclinical testing stages. The structural versatility of imidazole compounds makes them interesting for both antitumor drug development and the synthesis of compounds with diverse biological properties (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Therapeutic Versatility of Imidazoles

The therapeutic versatility of imidazole derivatives is well-documented, showcasing a wide range of pharmacological activities. These activities include antimicrobial effects, highlighting the importance of imidazole-based compounds in medicinal chemistry. The review of imidazo[2,1-b]-thiazoles, for instance, emphasizes the significant role of imidazole rings in developing new therapeutic agents with diverse pharmacological profiles (Shareef, Khan, Babu, & Kamal, 2019).

Antimicrobial Activities of Imidazole

Imidazole compounds are used in pharmaceutical industries for manufacturing antifungal drugs, highlighting their significant antimicrobial properties. This review focuses on the antimicrobial activity of imidazole and its derivatives, suggesting the potential for developing new antimicrobial agents to combat microbial resistance. Such studies underline the importance of synthesizing new imidazole derivatives to address the growth of new strains of organisms (American Journal of IT and Applied Sciences Research, 2022).

Conversion into CNS Acting Drugs

Research into converting benzimidazoles, imidazothiazoles, and imidazoles into potent central nervous system (CNS) acting drugs highlights another vital application of imidazole derivatives. This work explores the synthesis pathways that could potentially transform these compounds into effective CNS drugs, addressing the increasing incidence of challenging new CNS diseases (Saganuwan, 2020).